(6-(2-Fluorophenyl)pyridin-3-yloxy)acetic acid methyl ester

• CAS RN: 918145-99-0
• Molecular Formula: C14H12FNO3
• Molecular Weight: 261.25 g/mol
• IUPAC Name: methyl 2-[6-(2-fluorophenyl)pyridin-3-yl]oxyacetate
• InChI: InChI=1S/C14H12FNO3/c1-18-14(17)9-19-10-6-7-13(16-8-10)11-4-2-3-5-12(11)15/h2-8H,9H2,1H3
• InChI Key: DYBPCRXXVVJYCR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)COC1=CN=C(C=C1)C2=CC=CC=C2F

Description

(6-(2-Fluorophenyl)pyridin-3-yloxy)acetic acid methyl ester is a useful research compound. Its molecular formula is C14H12FNO3 and its molecular weight is 261.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under argon, 157.3 mg (3.6 mmol) of sodium hydride (55% suspension in mineral oil) were added to 620 mg (3.27 mmol) of 6-(2-fluorophenyl)pyridin-3-ol in 25 ml of DMF. After stirring at room temperature for 60 min, 551.4 mg (3.6 mmol) of bromoacetic acid methyl ester were added, and the reaction mixture was stirred at room temperature for 2 h. After concentrating, water was added, and the mixture was extracted with ethyl acetate. The organic phase was separated and concentrated. Yield: 687 mg (80%).